Cas no 2172391-39-6 (3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methoxypropanoic acid)

• Product Name: 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methoxypropanoic acid
• CAS No: 2172391-39-6
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6297689
• PubChem ID: 165493328
• Update Time: 2025-06-15

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methoxypropanoic acid
• 3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methoxypropanoic acid
• 2172391-39-6
• EN300-1507541

• Inchi： 1S/C26H30N2O6/c1-33-22(23(29)30)15-27-24(31)26(13-7-2-8-14-26)28-25(32)34-16-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,21-22H,2,7-8,13-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： JWRMCKHCRJDZAH-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(NCC(C(=O)O)OC)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methoxypropanoic acid

Comprehensive Overview of 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methoxypropanoic acid (CAS No. 2172391-39-6)

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methoxypropanoic acid (CAS No. 2172391-39-6) is a sophisticated Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structural features, including the cyclohexyl and methoxypropanoic acid moieties, make it a valuable building block in drug discovery and biopharmaceutical research. The compound's Fmoc group ensures efficient deprotection during solid-phase peptide synthesis (SPPS), aligning with modern green chemistry trends.

In recent years, the demand for custom peptide synthesis and modified amino acids has surged, driven by advancements in cancer therapeutics, vaccine development, and targeted drug delivery. Researchers frequently search for "Fmoc-protected amino acid applications" or "CAS 2172391-39-6 solubility," reflecting its relevance in optimizing peptide stability and bioavailability. This compound's methoxypropanoic acid tail enhances solubility in organic solvents, addressing common challenges in peptide purification.

The cyclohexyl ring in 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methoxypropanoic acid introduces conformational rigidity, a feature highly sought after in GPCR-targeting peptides and enzyme inhibitors. Its CAS No. 2172391-39-6 is often cross-referenced in patents related to neurological disorders and metabolic diseases, underscoring its therapeutic potential. Analytical techniques like HPLC and LC-MS are typically employed to verify its purity, a critical factor for GMP-compliant production.

From an SEO perspective, terms like "buy Fmoc-amino acid derivatives" or "2172391-39-6 supplier" highlight commercial interest. The compound aligns with the growing focus on precision medicine, as its modular design supports the creation of peptide-drug conjugates (PDCs). Notably, its Fmoc protection strategy reduces side reactions, a topic frequently discussed in peptide chemistry forums.

Environmental considerations also play a role in its adoption. The methoxypropanoic acid segment improves biodegradability compared to traditional hydrophobic groups, resonating with sustainable chemistry initiatives. Laboratories often inquire about "CAS 2172391-39-6 storage conditions," as proper handling ensures longevity and performance in automated synthesizers.

In summary, 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methoxypropanoic acid (CAS No. 2172391-39-6) exemplifies innovation in peptide engineering, bridging gaps between academic research and industrial applications. Its versatility in structure-activity relationship (SAR) studies and compatibility with high-throughput screening platforms solidify its status as a cornerstone in modern bioorganic chemistry.